Cas no 35342-98-4 (Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-)

• Product Name: Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-
• CAS No: 35342-98-4
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 1476721
• PubChem ID: 12330719
• Update Time: 2025-04-21

Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(1-methyl-1H-benzimidazol-2-yl)carbonyl]-
• 2-[(1-Methyl-1H-benzimidazol-2-yl)carbonyl]benzoic acid
• DTXSID701203098
• 35342-98-4

• Inchi： 1S/C16H12N2O3/c1-18-13-9-5-4-8-12(13)17-15(18)14(19)10-6-2-3-7-11(10)16(20)21/h2-9H,1H3,(H,20,21)
• InChI Key： TVRHQZZXTJPCQO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)C1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 280.08486
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• PSA: 72.19